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Compound of Interest

Compound Name: Procymidox-d5

Cat. No.: B15557640

Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Procymidox-d5 was publicly available at

the time of this writing. The following guidance is based on the safety data for the non-

deuterated parent compound, Procymidone. The disposal procedures for Procymidox-d5 are

expected to be highly similar to those for Procymidone, as the primary hazards are associated

with the molecule's chemical structure rather than its isotopic labeling. Researchers must

consult their institution's specific waste disposal protocols and comply with all local, state, and

federal regulations.

Procymidox-d5, a deuterated analog of the dicarboximide fungicide Procymidone, requires

careful handling and disposal to ensure laboratory safety and environmental protection. Based

on the hazardous properties of Procymidone, which is harmful if swallowed or inhaled, may

cause skin and eye irritation, is suspected of damaging fertility, and is very toxic to aquatic life

with long-lasting effects, stringent disposal procedures are necessary.[1][2]

Immediate Safety and Handling Precautions
Before beginning any procedure that involves Procymidox-d5, ensure that all personnel are

familiar with the following safety protocols:
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (inspected before use), tightly fitting safety goggles, and a lab coat.[3] If

there is a risk of generating dust or aerosols, a full-face respirator should be used.[3]

Ventilation: Handle Procymidox-d5 in a well-ventilated area, such as a chemical fume hood,

to avoid inhalation of dust or vapors.[3]

Spill Response: In the event of a spill, evacuate unnecessary personnel from the area.[3]

Prevent the formation of dust.[3] Wearing full PPE, collect the spilled material using spark-

proof tools and place it into a suitable, closed container for disposal.[3] The spill area should

then be decontaminated.[4] Do not allow the chemical to enter drains or waterways.[3]

Step-by-Step Disposal Procedure for Procymidox-d5
The recommended method for the disposal of Procymidox-d5 is through a licensed chemical

waste disposal facility.

Waste Collection:

Carefully collect all waste materials containing Procymidox-d5, including unused product,

contaminated consumables (e.g., pipette tips, weighing boats), and spill cleanup materials.

Place the waste into a clearly labeled, sealed, and appropriate waste container. The

container should be in good condition and compatible with the chemical.

Labeling:

Label the waste container clearly with "Hazardous Waste," the chemical name

"Procymidox-d5," and any other identifiers required by your institution.

Storage:

Store the sealed waste container in a designated, secure hazardous waste accumulation

area. This area should be cool, dry, and well-ventilated, away from incompatible materials

such as strong oxidizing agents, acids, and alkalis.[1][5]

Arranging for Disposal:
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Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the hazardous waste.

The material will likely be sent for controlled incineration with flue gas scrubbing or to a

licensed chemical destruction plant.[3]

Disposal of Contaminated Packaging
Empty containers that held Procymidox-d5 must also be treated as hazardous waste.

Containers should be triple-rinsed with a suitable solvent.[4] The rinsate must be collected

and disposed of as hazardous waste.[6]

After rinsing, the container should be punctured to prevent reuse and disposed of through

the appropriate waste stream as advised by your EHS department, which may include a

sanitary landfill or incineration for combustible packaging.[3]

Quantitative Data: Toxicological Information for
Procymidone
The following table summarizes key toxicological data for Procymidone, which should be

considered when handling Procymidox-d5.
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Toxicity Metric Value Species Notes

Acute Oral LD50 6800 mg/kg Rat
Low acute oral

toxicity.[4]

Acute Dermal LD50 >2500 mg/kg Rat
Low acute dermal

toxicity.[4]

Aquatic Toxicity (Fish) LC50 (96 hr) 7.2 mg/L Rainbow Trout
Moderately toxic to

some fish.[2][7]

Aquatic Toxicity

(Daphnia)

EC50 (48 hr) > 4.2

mg/L
Daphnia

Moderately toxic to

daphnia.[2][7]

Bioaccumulation

Factor (BCF)
~110 - 130 -

Low potential for

bioconcentration in

birds and mammals.

[2][4]

Experimental Protocols
While no specific experimental protocols for the disposal of Procymidox-d5 are available, the

general procedure for handling and disposing of toxic chemical waste in a laboratory setting is

as follows:

Protocol for Collection and Segregation of Procymidox-d5 Waste

Objective: To safely collect and segregate Procymidox-d5 waste for proper disposal.

Materials:

Appropriate hazardous waste container (sealable, compatible material).

Hazardous waste labels.

Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, lab coat.

Tools for collecting solid waste (e.g., scoop, brush).

Procedure:
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1. Designate a specific, labeled hazardous waste container for Procymidox-d5 waste.

2. Following any experimental procedure using Procymidox-d5, carefully transfer any

residual solid material or contaminated items into the designated waste container.

3. Ensure the exterior of the waste container remains clean and free of contamination.

4. Once the container is full or the experiment is complete, securely seal the container.

5. Store the sealed container in the laboratory's designated hazardous waste accumulation

area.

6. Complete a hazardous waste pickup request form as per institutional policy.

Logical Workflow for Procymidox-d5 Disposal
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Procymidox-d5 Disposal Workflow

Preparation and Handling

Waste Collection and Containment

Storage and Disposal

Spill Response

Start: Need to dispose of Procymidox-d5 waste

Don appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle in a well-ventilated area
(e.g., Fume Hood)

Contain spill and prevent entry
into drains

Collect all Procymidox-d5 waste
(solid, contaminated items)

Place waste in a designated,
sealable hazardous waste container

Label container with
'Hazardous Waste' and chemical name

Store sealed container in a
designated secure area

Contact Environmental Health & Safety (EHS)
for waste pickup

Professional Disposal
(e.g., Incineration)

Spill Occurs

Clean up spill using appropriate
absorbent material and tools

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Procymidox-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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